Cas no 32597-34-5 (Pyrrole-2-carboxaldoxime)

• Product Name: Pyrrole-2-carboxaldoxime
• CAS No: 32597-34-5
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00965095
• CID: 88973
• PubChem ID: 135473710
• Update Time: 2025-11-02

Pyrrole-2-carboxaldoxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbaldehyde oxime
• 1H-pyrrole-2-carbaldoxime
• 1H-Pyrrole-2-carboxaldehyde oxime
• 1H-Pyrrole-2-carboxaldehyde,oxime(9CI)
• 2-pyrrole aldoxime
• 2-pyrrolyloxime
• pyrrole-2-aldoxime
• pyrrole-2-carbaldehyde oxime
• pyrrole-2-carbaldoxime
• pyrrole-2-carboxaldehyde oxime
• PYRROLE-2-CARBOXALDOXIME
• A875572
• CS-0036536
• (NE)-N-(1H-pyrrol-2-ylmethylidene)hydroxylamine
• AKOS000266322
• (E)-N-[(1H-pyrrol-2-yl)methylidene]hydroxylamine
• J-501828
• NSC87235
• 32597-34-5
• NSC-87235
• SCHEMBL1672766
• AM806542
• 1H-Pyrrole-2-carboxaldehyde, oxime
• AN-308/25123037
• 960622-17-7
• (E)-1H-pyrrole-2-carbaldehyde oxime
• NSC 87235
• 8P-018
• N-[(E)-pyrrol-2-ylidenemethyl]hydroxylamine
• A922862
• MFCD00965095
• (E)-1H-Pyrrole-2-carbaldehydeoxime
• ALBB-032964
• Pyrrole-2-carboxaldoxime

• MDL： MFCD00965095
• Inchi： 1S/C5H6N2O/c8-7-4-5-2-1-3-6-5/h1-4,6,8H/b7-4+
• InChI Key： BBRQKFAQWZJCJL-QPJJXVBHSA-N
• SMILES： O/N=C/C1=CC=CN1
• BRN： 108674

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 44.6

Experimental Properties

• Color/Form: White or purple solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 163-166°C
• Boiling Point: 262.8±13.0 °C at 760 mmHg
• Flash Point: 112.7±19.8 °C
• Refractive Index: 1.574
• PSA: 48.38000
• LogP: 0.82280
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Pyrrole-2-carboxaldoxime Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on Pyrrole-2-carboxaldoxime

Recent Advances in Pyrrole-2-carboxaldoxime (CAS: 32597-34-5) Research: A Comprehensive Review

Pyrrole-2-carboxaldoxime (CAS: 32597-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its pyrrole ring and oxime functional group, exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have explored its potential as a chelating agent, enzyme inhibitor, and antimicrobial agent, highlighting its broad-spectrum utility in addressing unmet medical needs.

One of the most notable advancements in the study of Pyrrole-2-carboxaldoxime is its role in metalloenzyme inhibition. Researchers have demonstrated its efficacy in binding to metal ions within the active sites of enzymes such as carbonic anhydrase and matrix metalloproteinases, thereby modulating their activity. This mechanism has been leveraged in the development of novel therapeutics for conditions like cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of Pyrrole-2-carboxaldoxime exhibited potent inhibitory effects on tumor growth in preclinical models, with minimal off-target toxicity.

In addition to its therapeutic potential, Pyrrole-2-carboxaldoxime has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that this compound displayed significant activity against multi-drug resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings underscore the potential of Pyrrole-2-carboxaldoxime as a lead compound for the development of new antibiotics in an era of increasing antimicrobial resistance.

Another area of interest is the use of Pyrrole-2-carboxaldoxime in chemical biology as a tool for probing enzyme mechanisms. Its ability to form stable complexes with transition metals has been exploited in the design of activity-based probes for studying metalloenzymes in live cells. A 2024 study in Nature Chemical Biology utilized Pyrrole-2-carboxaldoxime-based probes to visualize the activity of zinc-dependent enzymes in real-time, providing unprecedented insights into their spatial and temporal regulation. This innovative approach has opened new avenues for understanding enzyme dynamics and developing targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of Pyrrole-2-carboxaldoxime-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Recent efforts in medicinal chemistry have focused on synthesizing analogs with improved pharmacokinetic profiles while retaining the core pharmacophore. For example, a 2023 patent application disclosed a series of Pyrrole-2-carboxaldoxime derivatives with enhanced solubility and tissue penetration, demonstrating the ongoing innovation in this field.

In conclusion, Pyrrole-2-carboxaldoxime (CAS: 32597-34-5) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Its unique chemical properties and diverse biological activities make it a valuable tool for addressing pressing medical challenges. Future research should focus on overcoming the current limitations and translating these findings into clinically viable therapeutics. The continued exploration of this compound and its derivatives is expected to yield novel insights and applications in the coming years.